(4-Ethoxythian-4-yl)methanamine;hydrochloride
Description
(4-Ethoxythian-4-yl)methanamine;hydrochloride, also known as ETTA hydrochloride, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETTA hydrochloride is a derivative of thianaphthenes and is a versatile compound that has been studied for its unique properties and potential uses.
Scientific Research Applications
Antimicrobial Activity
A study by Thomas, Adhikari, and Shetty (2010) explored the synthesis of derivatives of (4-Ethoxythian-4-yl)methanamine hydrochloride, specifically quinoline derivatives carrying a 1,2,3-triazole moiety. These compounds demonstrated moderate to very good antibacterial and antifungal activities, comparable to first-line drugs. This research suggests potential applications of these derivatives in antimicrobial therapies (Thomas, Adhikari, & Shetty, 2010).
Chromatography and Complexation
Geue and Searle (1983) discussed the large-scale synthesis of compounds related to (4-Ethoxythian-4-yl)methanamine hydrochloride, highlighting methods like cation-exchange chromatography and selective complexation. These methods facilitate the isolation of pure hydrochloride salts of similar compounds, showcasing their importance in analytical chemistry and pharmaceutical production (Geue & Searle, 1983).
Photocytotoxicity and Cellular Imaging
Basu et al. (2014) synthesized Iron(III) complexes incorporating derivatives of (4-Ethoxythian-4-yl)methanamine hydrochloride. These complexes displayed photocytotoxic properties and were used for cellular imaging in red light, suggesting their potential applications in photodynamic therapy and biological imaging (Basu et al., 2014).
Novel Synthesis Techniques
The synthesis of benzofuran- and indol-2-yl-methanamine derivatives, which include (4-Ethoxythian-4-yl)methanamine hydrochloride derivatives, was reported by Schlosser et al. (2015). This novel synthesis approach has applications in the creation of a variety of substituted compounds, useful in medicinal chemistry (Schlosser et al., 2015).
properties
IUPAC Name |
(4-ethoxythian-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NOS.ClH/c1-2-10-8(7-9)3-5-11-6-4-8;/h2-7,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGCLSGHIJWZKLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CCSCC1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethoxythian-4-yl)methanamine;hydrochloride | |
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